Cas no 1019018-84-8 (2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride)

2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride is a highly reactive sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis. Its distinct halogen substitution pattern (bromo, chloro, and fluoro groups) enhances its utility in selective functionalization reactions, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s sulfonyl chloride moiety allows for efficient conversion into sulfonamides, sulfonate esters, or other sulfonyl-based derivatives. Its well-defined structure and high purity make it suitable for precise synthetic applications, while its stability under controlled conditions ensures reliable handling. This reagent is valued for its versatility in introducing sulfonyl and halogen functionalities into complex molecular frameworks.

2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride structure

1019018-84-8 structure

Product Name:2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride

CAS No:1019018-84-8

MF:C₆H₂BrCl₂FO₂S

MW:307.952281475067

CID:4567662

Update Time:2025-06-07

2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride
- Benzenesulfonyl chloride, 2-bromo-5-chloro-4-fluoro-
- Inchi： 1S/C6H2BrCl2FO2S/c7-3-1-5(10)4(8)2-6(3)13(9,11)12/h1-2H
- InChI Key： XOEKZCDMEXEEAI-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=C(F)C=C1Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1

2-Bromo-5-chloro-4-fluorobenzenesulfonyl chloride Pricemore >>

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